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Compound of Interest

Compound Name: Glucocamelinin

Cat. No.: B13419120

Get Quote

Executive Safety Summary
Glucocamelinin (10-(Methylsulfinyl)decyl glucosinolate) is a specialized secondary metabolite

primarily isolated from Camelina sativa.[1] While the intact glucosinolate salt is generally stable

and of low acute toxicity, its safety profile changes drastically upon exposure to moisture or

catalytic enzymes (myrosinase), which triggers hydrolysis into isothiocyanates.

Immediate Action Required:

Primary Hazard: Respiratory and mucosal irritation from dust; potential skin sensitization

from hydrolysis products (isothiocyanates).

Critical Control:Moisture exclusion is paramount. Hydrolysis releases volatile, reactive

breakdown products.

Minimum PPE: Nitrile gloves (double-gloving recommended for stock preparation), safety

goggles, and lab coat. N95 respirator or fume hood required for powder handling.
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To handle Glucocamelinin safely, one must understand its dual nature: the stable precursor

and the reactive degradation product.

Parameter Specification

Chemical Name
10-(Methylsulfinyl)decyl glucosinolate

(Potassium Salt)

CAS Number 67884-10-0

Molecular Formula C₁₈H₃₄NO₁₀S₃K

Molecular Weight ~559.76 g/mol

Physical State White to off-white lyophilized powder

Solubility Soluble in Water, Methanol, DMSO

Storage -20°C (Desiccated)

The Hydrolysis Risk (The "Hidden" Hazard)
The primary safety risk is not the powder itself, but its degradation. Upon contact with water

and trace myrosinase (or acidic/basic conditions), Glucocamelinin hydrolyzes into 10-

(methylsulfinyl)decyl isothiocyanate. Isothiocyanates (ITCs) are potent electrophiles capable of

covalent binding to proteins, causing skin sensitization and irritation.

Scientific Logic:

Intact: Polar, non-volatile, poor membrane permeability (Safe).

Hydrolyzed (ITC): Lipophilic, volatile, highly reactive with sulfhydryl groups (Hazardous).

Visualization: Hydrolysis & Activation Pathway
Figure 1: The degradation pathway of Glucocamelinin. Understanding this pathway is critical

for safety; preventing the arrow from "Intact" to "Unstable Aglucone" is the primary goal of

storage and handling protocols.
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Caption: Enzymatic or hydrolytic cleavage of Glucocamelinin yields reactive isothiocyanates.

Personal Protective Equipment (PPE) Matrix
Protection Zone Recommended Equipment Scientific Rationale

Respiratory
Fume Hood (Primary) or

N95/P100 Respirator

Prevents inhalation of fine

particulates and potential

volatile ITCs generated by

ambient moisture hydrolysis.

Ocular
Chemical Safety Goggles

(ANSI Z87.1)

Protects against splashes

during solubilization. Standard

safety glasses are insufficient

for potential irritant solutions.

Dermal (Hands)
Nitrile Gloves (Min 0.11mm

thickness)

Nitrile offers excellent

resistance to organic solvents

(methanol) and

isothiocyanates. Latex is

permeable to many organic

irritants.

Body
Lab Coat (Buttoned, long

sleeve)

Prevents contamination of

street clothes. Cotton blend is

preferred to minimize static

charge which disperses

powder.
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Objective: Prepare a stable stock solution while minimizing exposure and degradation.

Step 1: Thermal Equilibration (Critical)
Action: Remove the vial from -20°C storage and place it in a desiccator at room temperature

for 30 minutes before opening.

Why: Opening a cold vial introduces condensation. Water triggers hydrolysis (see Figure 1),

degrading your expensive standard and releasing irritants.

Step 2: Weighing
Location: Chemical Fume Hood or Balance Enclosure.

Action: Use an anti-static gun if available. Weigh the powder into an amber glass vial

(protects from light-induced degradation).

Precaution: Do not use plastic spatulas if possible; stainless steel is preferred to reduce

static cling.

Step 3: Solubilization
Solvent Choice:

For Bioassays:DMSO (Dimethyl sulfoxide). It prevents hydrolysis better than water and is

sterile-filterable.

For HPLC:Methanol (HPLC Grade).

Protocol: Add solvent down the side of the vial. Vortex gently.

Self-Validating Step: The solution should be clear and colorless. Cloudiness indicates

potential degradation or impurities.

Step 4: Storage of Stock
Action: Aliquot immediately to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Shelf Life: 6 months in DMSO/Methanol at -20°C. <24 hours in water.
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Visualization: Operational Workflow
Figure 2: Step-by-step logistical flow for handling Glucocamelinin to ensure operator safety

and compound integrity.
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Caption: Operational lifecycle emphasizing the equilibration step to prevent moisture ingress.

Emergency Response & Disposal
Accidental Release (Spill)

Evacuate: If a large amount of powder (>100mg) is aerosolized, clear the immediate area.

PPE: Don N95 respirator, double nitrile gloves, and goggles.

Containment: Cover spill with a paper towel dampened with 70% Ethanol. Do not use water

initially (accelerates hydrolysis).

Cleanup: Wipe up carefully. Clean the surface with water after the bulk material is removed.

First Aid
Inhalation: Move to fresh air. If coughing persists (sign of ITC irritation), seek medical

attention.

Skin Contact: Wash with soap and copious water for 15 minutes. ITCs are lipophilic; soap is

essential to remove them.

Eye Contact: Flush with water for 15 minutes.

Disposal[3][4][5]
Solid Waste: Dispose of contaminated wipes and solids in hazardous chemical waste

(Incineration recommended).

Liquid Waste: Combine with organic solvent waste streams. Do not pour down the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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